Cas no 130650-45-2 (1-Docosanol, 4-methyl-, 4-methylbenzenesulfonate, (S)-)

• Product Name: 1-Docosanol, 4-methyl-, 4-methylbenzenesulfonate, (S)-
• CAS No: 130650-45-2
• MF: C₃₀H₅₄O₃S
• MW: 494.812968730927
• CID: 1226658
• Update Time: 2024-08-05

1-Docosanol, 4-methyl-, 4-methylbenzenesulfonate, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Docosanol, 4-methyl-, 4-methylbenzenesulfonate, (S)-
• 1-Docosanol, 4-methyl-, 4-methylbenzenesulfonate, (S)- (9CI)

• Inchi： 1S/C30H54O3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-28(2)22-20-27-33-34(31,32)30-25-23-29(3)24-26-30/h23-26,28H,4-22,27H2,1-3H3/t28-/m0/s1
• InChI Key： VWHWWKAYRQUUKX-NDEPHWFRSA-N
• SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)CC[C@@H](C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 512.39018

Experimental Properties

• Density: 0.956±0.06 g/cm3(Predicted)
• Boiling Point: 575.2±19.0 °C(Predicted)
• PSA: 74.6